Cas no 4069393-93-3 (Plerixafor Hexa(Trifluoroacetic Acid Salt))

• Product Name: Plerixafor Hexa(Trifluoroacetic Acid Salt)
• CAS No: 4069393-93-3
• MF: C₄₀H₄₈F₁₈N₈O₆
• MW: 1078.83039283752
• CID: 1059616
• PubChem ID: 11309252
• Update Time: 2025-04-20

Plerixafor Hexa(Trifluoroacetic Acid Salt) Chemical and Physical Properties

Names and Identifiers

• Plerixafor Hexa(Trifluoroacetic Acid Salt)
• Plerixafor Hexa(trifluoroacetate)
• 1-[4,8-bis(2,2,2-trifluoroacetyl)-11-[[4-[[4,8,11-tris(2,2,2-trifluoroacetyl)-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]phenyl]methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]-2,2,2-trifluoroethanone
• Plerixafor Hexatrifluoroacetamide
• SCHEMBL15963227
• DTXSID00461834
• 4069393-93-3
• AGN-PC-006HWZ
• ZLIVMLGSJBPBRC-UHFFFAOYSA-N
• 406939-93-3
• 1-(4,8-bis-(2,2,2-trifluoroacetyl)-11-{4-[4,8,11-tris-(2,2,2-trifluoroacetyl)-1,4,8,11-tetraazacyclotetradec-1-ylMethyl]-benzyl}-1,4,8,11-tetraazacyclotetradec-1-yl)-2,2,2-trifluoroethanone

• Inchi： 1S/C40H48F18N8O6/c41-35(42,43)29(67)61-13-3-15-65(33(71)39(53,54)55)23-21-63(31(69)37(47,48)49)11-1-9-59(17-19-61)25-27-5-7-28(8-6-27)26-60-10-2-12-64(32(70)38(50,51)52)22-24-66(34(72)40(56,57)58)16-4-14-62(20-18-60)30(68)36(44,45)46/h5-8H,1-4,9-26H2
• InChI Key： ZLIVMLGSJBPBRC-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCN(C(C(F)(F)F)=O)CCN(C(C(F)(F)F)=O)CCCN(CC2C=CC(=CC=2)CN2CCN(C(C(F)(F)F)=O)CCCN(C(C(F)(F)F)=O)CCN(C(C(F)(F)F)=O)CCC2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 1078.34000
• Monoisotopic Mass: 1078.3409382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 72
• Rotatable Bond Count: 4
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 128.34000
• LogP: 4.72680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines